58-60-6

Puromycin aminonucleoside

In Stock

• CAS RN:
• 58-60-6

• Formula:
• C12H18N6O3

• InChI:
• InChI=1S/C12H18N6O3/c1-17(2)10-8-11(15-4-14-10)18(5-16-8)12-9(20)7(13)6(3-19)21-12/h4-7,9,12,19-20H,3,13H2,1-2H3/t6-,7-,9-,12+/m1/s1

• InChIKey:
• RYSMHWILUNYBFW-GRIPGOBMSA-N

• Puromycin is an aminonucleoside antibiotic that blocks protein synthesis in both prokaryotes and eukaryotes by causing premature termination of nascent polypeptide chains. Puromycin aminonucleoside (PANS) is the aminonucleoside portion of puromycin. This analog cannot inhibit protein synthesis or induce apoptosis. Instead it is used to induce nephropathy in laboratory animal models to study focal and segmental glomerulosclerosis, the induction of nephrosis, and the events leading to proteinuria. When administered to rats at 0.5-5 μM, PANS affects glomerular epithelial cell adhesion, reducing α3β1 integrin expression. PANS also has been shown to decrease nephrin and podocin expression.
  Puromycin Aminonucleoside, also known as PAN, NSC3056, is useful in the study of human glomerular disease, and glomerular function and morphology. PAN is used to probe endothelial glycosam...

3,5-Dioxocyclohexanecarboxylic acid

In Stock

• CAS RN:
• 42858-60-6

• Formula:
• C7H8O4

• InChI:
• InChI=1S/C7H8O4/c8-5-1-4(7(10)11)2-6(9)3-5/h4H,1-3H2,(H,10,11)

• InChIKey:
• MCGPFJGIBKPQGO-UHFFFAOYSA-N

• 3,5-Dioxocyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C7H8O4 and its molecular weight is 156.14 g/mol. The purity is usually 95%.

Heptafluoropropyl pentafluoropropanoate

• CAS RN:
• 296758-60-6

• Formula:
• C6F12O2

• InChI:
• InChI=1S/C6F12O2/c7-2(8,4(11,12)13)1(19)20-6(17,18)3(9,10)5(14,15)16

• InChIKey:
• VKIGDTVJEITBBG-UHFFFAOYSA-N

• Heptafluoropropyl pentafluoropropanoate is a useful research compound. Its molecular formula is C6F12O2 and its molecular weight is 332.04 g/mol. The purity is usually 95%.

6-Methoxy-2-(4-phenoxyphenyl)iminochromene-3-carboxamide

Usually In Stock

• CAS RN:
• 330158-60-6

• Formula:
• C23H18N2O4

• InChI:
• InChI=1S/C23H18N2O4/c1-27-19-11-12-21-15(13-19)14-20(22(24)26)23(29-21)25-16-7-9-18(10-8-16)28-17-5-3-2-4-6-17/h2-14H,1H3,(H2,24,26)

• InChIKey:
• ZAVWFYDONZOEIR-BZZOAKBMSA-N

• 6-Methoxy-2-(4-phenoxyphenyl)iminochromene-3-carboxamide is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.407. The purity is usually 95%.

3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate

In Stock

• CAS RN:
• 610758-60-6

• Formula:
• C18H13BrO4

• InChI:
• InChI=1S/C18H13BrO4/c1-10-17(12-3-5-13(19)6-4-12)18(21)15-8-7-14(23-11(2)20)9-16(15)22-10/h3-9H,1-2H3

• InChIKey:
• MEDBYMDIAPSXCM-UHFFFAOYSA-N

• 3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yl acetate is a useful research compound. Its molecular formula is C18H13BrO4 and its molecular weight is 373.202. The purity is usually 95%.

3-[2-(4-Methoxy-benzyl)-2H-tetrazol-5-yl]-benzoyl chloride

• CAS RN:
• 660858-60-6

• Formula:
• C16H13ClN4O2

• InChI:
• InChI=1S/C16H13ClN4O2/c1-23-14-7-5-11(6-8-14)10-21-19-16(18-20-21)13-4-2-3-12(9-13)15(17)22/h2-9H,10H2,1H3

• InChIKey:
• WDXXKPJESLJWOJ-UHFFFAOYSA-N

• 3-[2-(4-Methoxy-benzyl)-2H-tetrazol-5-yl]-benzoyl chloride is a useful research compound. Its molecular formula is C16H13ClN4O2 and its molecular weight is 328.75 g/mol. The purity is usually 95%.

4-acetyl-N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)benzamide

In Stock

• CAS RN:
• 864858-60-6

• Formula:
• C19H17N3O3S

• InChI:
• InChI=1S/C19H17N3O3S/c1-11(23)13-3-5-14(6-4-13)18(25)21-19-16(9-20)15-7-8-22(12(2)24)10-17(15)26-19/h3-6H,7-8,10H2,1-2H3,(H,21,25)

• InChIKey:
• APOIXLNMFLUKBB-UHFFFAOYSA-N

• 4-acetyl-N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.

N-(3,4-dichlorophenyl)-4-(6-oxo-3-phenylpyridazin-1(6H)-yl)butanamide

In Stock

• CAS RN:
• 953158-60-6

• Formula:
• C20H17Cl2N3O2

• InChI:
• InChI=1S/C20H17Cl2N3O2/c21-16-9-8-15(13-17(16)22)23-19(26)7-4-12-25-20(27)11-10-18(24-25)14-5-2-1-3-6-14/h1-3,5-6,8-11,13H,4,7,12H2,(H,23,26)

• InChIKey:
• MJNWHMDKGWOGPS-UHFFFAOYSA-N

• N-(3,4-dichlorophenyl)-4-(6-oxo-3-phenylpyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C20H17Cl2N3O2 and its molecular weight is 402.28. The purity is usually 95%.

N-[4-(diethylamino)-2-methylphenyl]-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

In Stock

• CAS RN:
• 893358-60-6

• Formula:
• C17H24N4O4S

• InChI:
• InChI=1S/C17H24N4O4S/c1-6-21(7-2)13-8-9-14(12(3)10-13)18-26(24,25)15-11-19(4)17(23)20(5)16(15)22/h8-11,18H,6-7H2,1-5H3

• InChIKey:
• RHAHVYJRVFHLHX-UHFFFAOYSA-N

• N-[4-(diethylamino)-2-methylphenyl]-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is a useful research compound. Its molecular formula is C17H24N4O4S and its molecular weight is 380.5 g/mol. The purity is usually 95%.

N-ethyl-2,6-difluoropyrimidin-4-amine

• CAS RN:
• 165258-60-6

• Formula:
• C6H7F2N3

• InChI:
• InChI=1S/C6H7F2N3/c1-2-9-5-3-4(7)10-6(8)11-5/h3H,2H2,1H3,(H,9,10,11)

• InChIKey:
• BBEUWZGGHMMVED-UHFFFAOYSA-N

• N-ethyl-2,6-difluoropyrimidin-4-amine, also known as N-ethyl-2,6-difluoropyrimidin-4-amine, is a useful research compound. Its molecular formula is C6H7F2N3 and its molecular weight is 159.14 g/mol. The purity is usually 95%.

N-(3-chlorophenyl)-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]acetamide

• CAS RN:
• 262858-60-6

• Formula:
• C15H14ClN5OS

• InChI:
• InChI=1S/C15H14ClN5OS/c1-9-6-10(2)21-14(17-9)19-15(20-21)23-8-13(22)18-12-5-3-4-11(16)7-12/h3-7H,8H2,1-2H3,(H,18,22)

• InChIKey:
• ICBZDQGXLBTQIH-UHFFFAOYSA-N

• N-(3-chlorophenyl)-2-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C15H14ClN5OS and its molecular weight is 347.8g/mol. The purity is usually 95%.

Rape oil, ethoxylated

• CAS RN:
• 165658-60-6

• Formula:
• C15H10Br2O3

• Rape oil, ethoxylated is a useful research compound. Its molecular formula is C15H10Br2O3. The purity is usually 95%.

N-(2-methoxy-2-(2-methoxyphenyl)ethyl)pentanamide

In Stock

• CAS RN:
• 1705158-60-6

• Formula:
• C15H23NO3

• InChI:
• InChI=1S/C15H23NO3/c1-4-5-10-15(17)16-11-14(19-3)12-8-6-7-9-13(12)18-2/h6-9,14H,4-5,10-11H2,1-3H3,(H,16,17)

• InChIKey:
• CASJGAYPYMYTLH-UHFFFAOYSA-N

• N-(2-methoxy-2-(2-methoxyphenyl)ethyl)pentanamide is a useful research compound. Its molecular formula is C15H23NO3 and its molecular weight is 265.353. The purity is usually 95%.

1'-(2-Bromobenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one

In Stock

• CAS RN:
• 1797858-60-6

• Formula:
• C19H16BrNO3

• InChI:
• InChI=1S/C19H16BrNO3/c20-16-9-4-2-7-14(16)17(22)21-11-5-10-19(12-21)15-8-3-1-6-13(15)18(23)24-19/h1-4,6-9H,5,10-12H2

• InChIKey:
• NJZOZLICNJBKRY-UHFFFAOYSA-N

• 1'-(2-Bromobenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one is a useful research compound. Its molecular formula is C19H16BrNO3 and its molecular weight is 386.245. The purity is usually 95%.

1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol

In Stock

• CAS RN:
• 1823958-60-6

• Formula:
• C4H9N5O

• InChI:
• InChI=1S/C4H9N5O/c1-2(10)3(5)4-6-8-9-7-4/h2-3,10H,5H2,1H3,(H,6,7,8,9)

• InChIKey:
• XICMDSXCOYEKDL-UHFFFAOYSA-N

• 1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol is a useful research compound. Its molecular formula is C4H9N5O and its molecular weight is 143.15 g/mol. The purity is usually 95%.

(1S,2S,3R,4R)-3-[5-Chloro-2-((S)-1-methoxy-7-morpholin-4-yl-6,7,8,9-tetrahydro-5H-benzocyclohepten-2-ylamino)-pyrimidin-4-ylamino]-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid amide

In Stock

• CAS RN:
• 1022958-60-6

• Formula:
• C28H35ClN6O3

• InChI:
• InChI=1S/C28H35ClN6O3/c1-37-25-20-8-7-19(35-10-12-38-13-11-35)6-4-16(20)5-9-22(25)32-28-31-15-21(29)27(34-28)33-24-18-3-2-17(14-18)23(24)26(30)36/h2-3,5,9,15,17-19,23-24H,4,6-8,10-14H2,1H3,(H2,30,36)(H2,31,32,33,34)/t17-,18+,19+,23+,24-/m1/s1

• InChIKey:
• LAJAFFLJAJMYLK-CVOKMOJFSA-N

• CEP-28122 is a highly potent and selective orally active ALK inhibitor with a favorable pharmaceutical and pharmacokinetic profile and robust and selective pharmacologic efficacy against ALK-positive human cancer cells and tumor xenograft models in mice. Anaplastic lymphoma kinase (ALK) is constitutively activated in a number of human cancer types due to chromosomal translocations, point mutations, and gene amplification and has emerged as an excellent molecular target for cancer therapy.